Cas no 854382-86-8 (O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride)
O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride
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O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O991268-5mg |
O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride |
854382-86-8 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O991268-10mg |
O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride |
854382-86-8 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | O991268-50mg |
O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride |
854382-86-8 | 50mg |
$ 295.00 | 2022-06-03 | ||
| Chemenu | CM433726-1g |
O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride |
854382-86-8 | 95%+ | 1g |
$1178 | 2023-03-20 | |
| Enamine | EN300-173419-0.05g |
O-[(oxolan-3-yl)methyl]hydroxylamine hydrochloride |
854382-86-8 | 90% | 0.05g |
$229.0 | 2023-09-20 | |
| Enamine | EN300-173419-0.1g |
O-[(oxolan-3-yl)methyl]hydroxylamine hydrochloride |
854382-86-8 | 90% | 0.1g |
$342.0 | 2023-09-20 | |
| Enamine | EN300-173419-0.25g |
O-[(oxolan-3-yl)methyl]hydroxylamine hydrochloride |
854382-86-8 | 90% | 0.25g |
$487.0 | 2023-09-20 | |
| Enamine | EN300-173419-0.5g |
O-[(oxolan-3-yl)methyl]hydroxylamine hydrochloride |
854382-86-8 | 90% | 0.5g |
$768.0 | 2023-09-20 | |
| Enamine | EN300-173419-1.0g |
O-[(oxolan-3-yl)methyl]hydroxylamine hydrochloride |
854382-86-8 | 90% | 1g |
$986.0 | 2023-06-08 | |
| Enamine | EN300-173419-2.5g |
O-[(oxolan-3-yl)methyl]hydroxylamine hydrochloride |
854382-86-8 | 90% | 2.5g |
$1931.0 | 2023-09-20 |
O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride
Comprehensive Guide to O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride (CAS No. 854382-86-8): Properties, Applications, and Market Insights
O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride (CAS No. 854382-86-8) is a specialized chemical compound with growing interest in pharmaceutical and organic synthesis research. This compound, often referred to as tetrahydrofuran-3-ylmethoxyamine hydrochloride in alternative nomenclature, serves as a versatile building block in modern drug discovery and fine chemical production. Its unique structural features, combining a hydroxylamine moiety with a tetrahydrofuran ring system, make it particularly valuable for constructing complex molecular architectures.
The molecular structure of O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride features a tetrahydrofuran-3-ylmethyl group attached to a hydroxylamine function, stabilized as its hydrochloride salt. This configuration provides both stability and reactivity, making it suitable for various synthetic transformations. Researchers frequently utilize this compound for the introduction of N-O bonds in target molecules, a crucial step in developing many bioactive compounds. The hydrochloride salt form ensures better handling characteristics and improved solubility in many reaction systems compared to the free base form.
In pharmaceutical applications, O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride has shown significant promise as a precursor for bioactive molecule synthesis. Recent studies highlight its role in creating novel enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorder research. The compound's ability to serve as both a nucleophile and electrophile in chemical reactions makes it particularly valuable for medicinal chemistry applications. Many research groups are exploring its potential in developing next-generation therapeutics targeting challenging disease pathways.
The synthesis of O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride typically involves the protection and deprotection strategies common in organic synthesis. Starting from 3-hydroxymethyltetrahydrofuran, the compound undergoes sequential transformations to introduce the hydroxylamine functionality. The final hydrochloride salt formation ensures product stability during storage and transportation. Process chemists continue to optimize these synthetic routes to improve yields and reduce production costs, responding to increasing demand from the research community.
From a market perspective, the demand for O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride has been steadily increasing, particularly from contract research organizations and pharmaceutical development companies. The compound's versatility in drug discovery applications positions it as a valuable tool for medicinal chemists working on innovative therapeutic approaches. Market analysts note particular growth in regions with strong biotechnology sectors, including North America, Europe, and parts of Asia. Several specialty chemical suppliers now include this compound in their catalogs, often offering custom synthesis services for specific research needs.
Quality control of O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride follows stringent analytical protocols. Standard characterization includes HPLC purity analysis, 1H/13C NMR spectroscopy, and mass spectrometry to ensure compound identity and purity. Most commercial suppliers provide certificates of analysis detailing these quality parameters, which is particularly important for research applications where consistent performance is critical. Storage recommendations typically suggest keeping the material in a cool, dry environment, protected from moisture to maintain stability over extended periods.
Recent scientific literature reveals innovative applications of O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride in click chemistry and bioconjugation strategies. Its hydroxylamine group participates efficiently in oxime ligation reactions, making it valuable for creating stable linkages in complex molecular systems. This property has found particular utility in antibody-drug conjugate development and proteomics research, where stable bond formation under physiological conditions is essential. These emerging applications continue to expand the compound's utility beyond traditional synthetic chemistry roles.
Safety considerations for handling O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride follow standard laboratory protocols for chemical substances. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Material safety data sheets provide detailed handling instructions, and researchers should consult these documents before use. The compound's stability profile allows for standard laboratory storage conditions, though protection from excessive moisture is advised to prevent degradation.
The future outlook for O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride appears promising as research into its synthetic applications continues to expand. With growing interest in targeted drug delivery systems and bioconjugation techniques, this compound's unique chemical properties position it as a valuable tool for pharmaceutical innovation. Ongoing developments in synthetic methodology and process optimization are expected to make this building block more accessible to the broader research community, potentially unlocking new applications in medicinal chemistry and materials science.
For researchers considering O-(oxolan-3-ylmethyl)hydroxylamine hydrochloride for their projects, several commercial sources offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Many suppliers provide custom synthesis services for modified versions of the compound, allowing for tailored solutions to specific research challenges. As the understanding of this compound's potential continues to grow, it remains an important tool in the chemist's toolbox for innovative molecular design and therapeutic development.
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